Cas no 262433-36-3 (6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile)

• Product Name: 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile
• CAS No: 262433-36-3
• MF: C₁₂H₇FN₂S
• MW: 230.260784387589
• MDL: MFCD00170605
• CID: 4711947
• Update Time: 2025-10-30

6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-2-(2-PYRIDYLTHIO)BENZENECARBONITRILE
• 2-Fluoro-6-(2-pyridylthio)benzonitrile
• AKYNEJFEYYFJGU-UHFFFAOYSA-N
• 2-fluoro-6-(2-pyridylsulfanyl)benzonitrile
• 2-fluoro-6-pyridin-2-ylsulfanylbenzonitrile
• 2-fluoro-6-(pyridin-2-ylsulfanyl)benzonitrile
• 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile

• MDL： MFCD00170605
• Inchi： 1S/C12H7FN2S/c13-10-4-3-5-11(9(10)8-14)16-12-6-1-2-7-15-12/h1-7H
• InChI Key： AKYNEJFEYYFJGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC=C(C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 62

Additional information on 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile

Introduction to 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile (CAS No. 262433-36-3)

6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile, with the CAS number 262433-36-3, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a fluorine atom, a pyridylthio group, and a benzenecarbonitrile moiety. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile is C₁₄H₉FN₂S, and its molecular weight is 258.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility in water is limited, which can be an important consideration in formulation development.

6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the realm of cancer research, 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile has shown promising results as an anticancer agent. A 2020 study in the Cancer Research journal demonstrated that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression, which are crucial for cancer cell survival.

Beyond its anti-inflammatory and anticancer properties, 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile has also been investigated for its neuroprotective effects. A 2019 study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity suggests potential applications in the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile have also been studied to assess its suitability for clinical use. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it an attractive candidate for further development into therapeutic agents.

In terms of safety, initial toxicological studies have indicated that 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile has low toxicity at therapeutic doses. However, more comprehensive safety evaluations are needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects.

The synthesis of 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile involves several steps, including the formation of the pyridylthio group through a thiolysis reaction and the introduction of the fluorine atom via electrophilic aromatic substitution. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 6-Fluoro-2-(2-pyridylthio)benzenecarbonitrile (CAS No. 262433-36-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.